Cas no 2172221-38-2 (5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172221-38-2
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6000467
• PubChem ID: 165590596
• Update Time: 2025-05-19

5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593696
• 2172221-38-2

• Inchi： 1S/C9H16N4O/c1-5(2)6(3)13-7(4)8(9(10)14)11-12-13/h5-6H,1-4H3,(H2,10,14)
• InChI Key： QSZWRUBCQNTWNC-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C)N(C(C)C(C)C)N=N1)N

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.8Ų

Additional information on 5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172221-38-2)

5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2172221-38-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a triazole core appended with a carboxamide functional group, making it a versatile scaffold for the development of novel bioactive agents. The structural motif of this compound incorporates a branched alkyl chain derived from 3-methylbutan-2-yl, which contributes to its unique physicochemical properties and potential interactions with biological targets.

The synthesis and characterization of 5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide have been extensively studied in recent years due to its promising pharmacological profile. The triazole ring is a well-documented pharmacophore in drug discovery, known for its ability to modulate various biological pathways. Specifically, triazole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The introduction of the carboxamide group further enhances the compound's potential as a drug candidate by improving solubility and metabolic stability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide with high precision. Studies indicate that this compound may interact with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. For instance, preliminary in vitro assays suggest that it exhibits inhibitory activity against certain proteases implicated in Alzheimer's disease pathology. This aligns with the growing demand for small-molecule modulators that can selectively target pathological pathways without significant off-target effects.

The structural flexibility of 5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide also makes it an attractive candidate for structure-based drug design. By leveraging fragment-based drug discovery approaches, medicinal chemists can iteratively modify the compound's core structure to optimize its pharmacokinetic properties. The presence of the 3-methylbutan-2-yl substituent not only influences the compound's solubility but also provides a handle for further derivatization. This allows for the generation of a library of analogs with tailored biological activities, facilitating high-throughput screening campaigns in drug discovery pipelines.

In addition to its potential therapeutic applications, 5-methyl-1-(3-methylbutan-2-yl)-1H-1,2,3-triazole-4-carboxamide has been explored as a key intermediate in the synthesis of more complex molecules. Its reactivity as a triazole derivative enables cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in constructing biaryl scaffolds found in many drugs. Furthermore, the carboxamide functionality can be further modified through amidation or esterification reactions to introduce additional biological relevance. Such synthetic versatility underscores the compound's importance as a building block in modern medicinal chemistry.

The pharmacokinetic profile of 5-methyl-1-(3-methylbutan-2-y l)-1H - 1 , 2 , 3 - triazole - 4 - carboxamide has been evaluated through preclinical studies to assess its absorption, distribution, metabolism, excretion (ADME) properties. Initial data suggest that the compound exhibits moderate oral bioavailability and prolonged half-life upon administration in animal models. These findings are particularly encouraging for developing once-daily dosing regimens in humans. Moreover, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, although further investigations are warranted to fully characterize its safety profile.

The growing interest in 5-methyl - 1 - ( 3 - methylbutan - 2 - yl ) - 1 H - 1 , 2 , 3 - triazole - 4 - carboxamide is reflected in the increasing number of patents and publications detailing its synthesis and applications. Researchers have reported novel synthetic routes that improve yield and purity while minimizing hazardous byproducts. These advancements not only streamline the production process but also align with green chemistry principles by reducing environmental impact. As pharmaceutical companies continue to prioritize sustainable practices, compounds like this one that offer both efficacy and eco-friendly synthesis are likely to gain prominence.

Future directions in the study of 5-methyl - 1 - ( 3 - methylbutan - 2 - yl ) - 1 H - 1 , 2 , 3 - triazole - 4 - carboxamide include exploring its potential as an antiviral agent or immunomodulator. The triazole scaffold has shown promise against viral proteases and integrases, making it a valuable candidate for combating emerging infectious diseases. Additionally, the compound's ability to modulate inflammatory pathways could make it useful in treating autoimmune disorders or chronic inflammation-related conditions. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually bring new treatments to patients.

In conclusion,5-methyl - 1 -( 3 methylbutan -- >